2-(N-(2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)ethyl)methylsulfonamido)acetic acid

• IUPAC Name: 2-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethyl-methylsulfonylamino]acetic acid
• InChI: InChI=1S/C20H22N2O6S/c1-29(26,27)22(12-19(23)24)11-10-21-20(25)28-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18H,10-13H2,1H3,(H,21,25)(H,23,24)
• InChI Key: NWSKDGKSEBRUPA-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CCNC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13)CC(=O)O
• Molecular Formula: C20H22N2O6S
• Molecular Weight: 418.5 g/mol

Description

The compound is also known as ({N-[(9H-Fluoren-9-ylmethoxy)carbonyl]glycyl}amino)methyl acetate.

Molecular Structure Analysis

The molecular formula of the compound is C19H19NO5. The IUPAC name is 2-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]acetic acid. The InChI and SMILES strings are also available.

Scientific Research Applications

Synthesis and Modification

• The reactions of 9-aminofluorene derivatives, which are structurally similar to the compound , have been studied for the formation of various derivatives including N-carbethoxy derivatives and substituted ammonium carbamates (Neish, 2010).
• A method for the preparation of enantiomerically pure Fmoc-protected amino acids from N-[N'-(Fmoc)amino]acylsultams has been developed (Oppolzer & Lienard, 1992).
• The synthesis of N-Fmoc-protected β-amino acids through the Arndt-Eistert protocol starting from commercially available N-Fmoc α-amino acids has been reported (Ellmerer-Müller et al., 1998).

Application in Peptide Synthesis

• The preparation of N-Fmoc-protected β2-homoamino acids for solid-phase syntheses of β-peptides has been described. These methods are suitable for large-scale preparation and have been fully characterized (Šebesta & Seebach, 2003).
• Fmoc-protected sugar amino acids derived from alpha-O-methoxy- and 2,3-dehydroneuraminic acids have been prepared for the efficient synthesis of oligomers (Gregar & Gervay-Hague, 2004).

Advanced Chemical Syntheses

• A novel PPAR α/γ dual agonist was synthesized using a stereoselective synthesis approach, showcasing the potential of this chemical class in the development of potent agents (Qian et al., 2015).
• The use of the Fmoc (Fluoren-9-ylmethoxycarbonyl) group as a protective group in the synthesis of peptides, especially for ‘difficult sequences’, highlights its utility in peptide chemistry (Johnson et al., 1993).

Safety and Hazards

One source mentions that the compound is an irritant.

Mechanism of Action

Target of Action

It is known that the compound is a derivative of the fmoc (9h-fluoren-9-ylmethoxy carbonyl) group , which is commonly used in peptide synthesis for temporary protection of amine groups . Therefore, it can be inferred that this compound may interact with proteins or enzymes in the body that recognize or process peptides.

Mode of Action

Given its structural similarity to fmoc-protected amino acids , it can be hypothesized that it may be involved in peptide bond formation or cleavage, depending on the context and environment.

Pharmacokinetics

Its physicochemical properties such as predicted boiling point, density, and pka are provided , which could influence its bioavailability and pharmacokinetics.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound . Factors such as temperature, pH, and the presence of other molecules could affect its stability and interaction with its targets. For instance, its stability at room temperature is reported , suggesting that it might be sensitive to temperature changes.